Cas no 187798-49-8 (1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole)

• Product Name: 1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole
• CAS No: 187798-49-8
• CID: 4626277
• Update Time: 2025-06-28

1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole

Additional information on 1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole

1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole: A Comprehensive Overview

The compound CAS No 187798-49-8, also known as 1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole, is a highly specialized organic compound with a complex structure and versatile applications. This compound belongs to the class of benzotriazoles, which are widely recognized for their unique chemical properties and functional groups. The molecule features two benzotriazole rings connected via a sulfur-containing linkage, making it a dimeric structure with potential for diverse reactivity and functionality.

Recent studies have highlighted the significance of this compound in various fields, particularly in materials science and pharmaceutical research. The benzotriazole moiety is known for its ability to coordinate with metal ions, which has led to its use in the development of novel materials with enhanced magnetic or electronic properties. For instance, researchers have explored the potential of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis.

In the pharmaceutical industry, the compound's unique structure has been leveraged to design drug delivery systems. The sulfur-containing linkage in the molecule provides flexibility and stability, making it an ideal candidate for encapsulating bioactive molecules. Recent experiments have demonstrated that this compound can serve as a carrier for anti-cancer drugs, enhancing their solubility and bioavailability while minimizing side effects.

The synthesis of 1-{[(1H-1,2,3-Benzotriazol-1-ylmethyl)sulfanyl]methyl}-1H-1,2,3-benzotriazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzotriazole ring through cyclization reactions and subsequent functionalization to introduce the sulfur-containing group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.

From an environmental perspective, this compound has shown promise in pollution control technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been extensively studied. Recent findings indicate that it can effectively remove lead and mercury ions from contaminated water sources, offering a sustainable solution for environmental remediation.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. Scientists are exploring its potential in nanotechnology, where its structural properties could be utilized to develop nanoparticles with unique optical or magnetic characteristics. Additionally, efforts are underway to modify the molecule further to enhance its biocompatibility and stability under various conditions.

In conclusion, CAS No 187798-49-8 represents a cutting-edge compound with multifaceted applications across diverse scientific domains. Its intricate structure and functional groups make it a valuable tool in advancing materials science, pharmaceuticals, and environmental technologies. As research continues to uncover new possibilities for this compound, its impact on these fields is expected to grow significantly in the coming years.